Cas no 1556437-84-3 (3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine)

• Product Name: 3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine
• CAS No: 1556437-84-3
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5577746
• Update Time: 2025-06-08

3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(3,5-diethyl-1H-pyrazol-1-yl)-
• 3-(3,5-diethyl-1h-pyrazol-1-yl)piperidine
• 3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine

• Inchi： 1S/C12H21N3/c1-3-10-8-11(4-2)15(14-10)12-6-5-7-13-9-12/h8,12-13H,3-7,9H2,1-2H3
• InChI Key： WCGMQUZMFINBPO-UHFFFAOYSA-N
• SMILES： N1CCCC(N2C(CC)=CC(CC)=N2)C1

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 334.5±42.0 °C(Predicted)
• pka: 9.47±0.10(Predicted)

Additional information on 3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine

3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine: A Comprehensive Overview

3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine (CAS No. 1556437-84-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate.

The core structure of 3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine consists of a piperidine ring substituted with a 3,5-diethyl-1H-pyrazolyl group. The piperidine moiety is a common structural element in many biologically active compounds, known for its ability to modulate various receptor systems. The 3,5-diethyl substitution on the pyrazole ring adds further complexity and potential for specific interactions with biological targets.

Recent research has highlighted the potential of 3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine in the treatment of neurological disorders. Studies have shown that this compound exhibits potent activity at serotonin receptors, particularly the 5-HT_2A receptor. This receptor is implicated in a range of conditions, including depression, anxiety, and schizophrenia. The selective modulation of 5-HT_2A receptors by 3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine could offer a novel approach to treating these disorders with fewer side effects compared to current therapies.

In addition to its activity at serotonin receptors, 3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine has also been investigated for its potential as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models without causing significant toxicity or adverse effects. This makes it an attractive candidate for further development as a pain management drug.

The pharmacokinetic properties of 3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine have also been studied extensively. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential as an oral therapeutic agent. Its high bioavailability and long half-life suggest that it could be administered less frequently, improving patient compliance and convenience.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine in human subjects. Early results from phase I trials have shown promising outcomes with no major safety concerns reported. These findings have paved the way for more advanced clinical studies to further assess the therapeutic potential of this compound.

Beyond its direct therapeutic applications, 3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine has also been used as a lead compound in drug discovery efforts. Its unique structure and biological activity make it an excellent starting point for the development of novel derivatives with enhanced potency and selectivity. Chemists and pharmacologists are actively exploring structural modifications to optimize the pharmacological profile of this molecule for specific therapeutic indications.

In conclusion, 3-(3,5-diethyl-1H-pyrazol-1-yl)piperidine (CAS No. 1556437-84-3) represents a promising compound in the field of medicinal chemistry. Its diverse biological activities and favorable pharmacokinetic properties make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing treatments for various neurological and pain-related conditions.